Cas no 1115989-76-8 (5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1115989-76-8
• MF: C₁₆H₁₀ClN₃OS₂
• MW: 359.853099346161
• CID: 5389955
• Update Time: 2025-05-28

5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• 5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C16H10ClN3OS2/c17-11-5-3-10(4-6-11)12-9-23-15(18-12)8-14-19-16(20-21-14)13-2-1-7-22-13/h1-7,9H,8H2
• InChI Key： LLAQZMVLTJXHKD-UHFFFAOYSA-N
• SMILES： O1C(CC2=NC(C3=CC=C(Cl)C=C3)=CS2)=NC(C2SC=CC=2)=N1

Additional information on 5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole

Research Brief on 5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1115989-76-8)

The compound 5-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1115989-76-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring both thiazole and oxadiazole moieties, demonstrates significant potential in targeting various biological pathways. Recent studies have focused on its synthesis, structural characterization, and preliminary pharmacological evaluation, revealing interesting properties that warrant further investigation.

Structural analysis of this compound shows that the combination of the 4-(4-chlorophenyl)-1,3-thiazole core with the 1,2,4-oxadiazole-thiophene system creates a unique molecular architecture. Computational modeling studies suggest that this structure may facilitate interactions with multiple biological targets, including enzymes and receptors involved in inflammatory and proliferative diseases. The presence of the chlorophenyl group appears to enhance the compound's lipophilicity, potentially improving membrane permeability and bioavailability.

Recent synthetic approaches to 1115989-76-8 have focused on optimizing yield and purity while minimizing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with an overall yield of 68%, significantly higher than previous methods. The researchers employed a microwave-assisted cyclization step that reduced reaction times from hours to minutes while maintaining excellent regioselectivity. This advancement in synthesis methodology could facilitate larger-scale production for further biological evaluation.

Preliminary pharmacological screening has revealed promising activity profiles for this compound. In vitro studies demonstrate moderate to strong inhibition of cyclooxygenase-2 (COX-2) with IC50 values in the low micromolar range, suggesting potential anti-inflammatory applications. Additionally, the compound shows interesting activity against certain kinase targets implicated in cancer progression. Molecular docking studies indicate that the oxadiazole moiety plays a crucial role in binding to the ATP pocket of these kinases, while the thiophene group contributes to stabilizing interactions.

Structure-activity relationship (SAR) studies of analogs have provided valuable insights into the pharmacophore requirements for optimal activity. The 4-chlorophenyl substitution on the thiazole ring appears essential for maintaining potency, while modifications to the thiophene moiety have shown some tolerance without significant loss of activity. These findings are guiding the design of second-generation derivatives with improved pharmacological properties.

Current challenges in the development of 1115989-76-8 include optimizing its pharmacokinetic profile and reducing potential off-target effects. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions suggest that while the compound shows good membrane permeability, its metabolic stability may require improvement. Several research groups are now working on prodrug strategies and formulation approaches to address these limitations.

The future research directions for this compound appear promising, with planned investigations into its efficacy in animal models of inflammation and certain cancers. The unique structural features of 1115989-76-8 continue to attract attention from both academic and industrial researchers, positioning it as an interesting lead compound for further development in multiple therapeutic areas.